Cas no 2248303-98-0 (Ethyl 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole-6-carboxylate)

• Product Name: Ethyl 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole-6-carboxylate
• CAS No: 2248303-98-0
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6338396
• PubChem ID: 137940758
• Update Time: 2025-05-20

Ethyl 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248303-98-0
• EN300-6507944
• Ethyl 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole-6-carboxylate
• ethyl 1H,2H,3H,4H,5H-pyrido[4,3-b]indole-6-carboxylate

• Inchi： 1S/C14H16N2O2/c1-2-18-14(17)10-5-3-4-9-11-8-15-7-6-12(11)16-13(9)10/h3-5,15-16H,2,6-8H2,1H3
• InChI Key： PVFNFBDXKYAJDL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC2=C1NC1CCNCC=12)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.1Ų

Additional information on Ethyl 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole-6-carboxylate

Recent Advances in the Study of Ethyl 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole-6-carboxylate (CAS: 2248303-98-0)

Ethyl 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole-6-carboxylate (CAS: 2248303-98-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development.

The compound belongs to the class of pyridoindole derivatives, which are known for their diverse biological activities, including neuroprotective, anticancer, and antimicrobial effects. Researchers have explored its structural modifications to enhance its bioavailability and target specificity, leading to the development of novel analogs with improved efficacy.

One of the key findings in recent literature is the role of Ethyl 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole-6-carboxylate in modulating neurotransmitter systems. Studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. Additionally, its anti-inflammatory properties have been investigated in preclinical models, highlighting its potential as a therapeutic agent for inflammatory diseases.

In terms of synthesis, recent advancements have focused on optimizing the reaction conditions to improve yield and purity. Green chemistry approaches, such as the use of eco-friendly solvents and catalysts, have been employed to reduce the environmental impact of the synthesis process. These innovations not only enhance the scalability of production but also align with the growing demand for sustainable pharmaceutical manufacturing.

Pharmacokinetic studies have revealed that Ethyl 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole-6-carboxylate exhibits favorable absorption and distribution profiles, with minimal toxicity observed in animal models. These findings support its further development as a drug candidate, with ongoing research aimed at elucidating its metabolic pathways and potential drug-drug interactions.

In conclusion, Ethyl 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole-6-carboxylate (CAS: 2248303-98-0) represents a versatile scaffold with significant therapeutic potential. Continued research into its pharmacological properties and synthetic optimization will be crucial for advancing its clinical applications. The compound's multifaceted biological activities and promising preclinical data underscore its importance in the field of chemical biology and medicinal chemistry.